Cas no 852226-87-0 ([(1,1-Dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate)

• Product Name: [(1,1-Dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• CAS No: 852226-87-0
• MF: C₁₆H₂₁ClN₂O₅S
• MW: 388.866342306137
• CID: 5826255
• PubChem ID: 4780731
• Update Time: 2025-10-18

[(1,1-Dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18370360
• [(1,1-dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• SR-01000066442
• AKOS033613123
• EN300-26602423
• 852226-87-0
• SR-01000066442-1
• [(1,1-Dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C16H21ClN2O5S/c1-11(2)8-19(13-5-6-25(22,23)10-13)15(20)9-24-16(21)12-3-4-14(17)18-7-12/h3-4,7,11,13H,5-6,8-10H2,1-2H3
• InChI Key： ZFSWFYAZLVGZSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(N(CC(C)C)C1CCS(C1)(=O)=O)=O

Computed Properties

• Exact Mass: 388.0859706g/mol
• Monoisotopic Mass: 388.0859706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on [(1,1-Dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

Comprehensive Overview of [(1,1-Dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate (CAS No. 852226-87-0)

The compound [(1,1-Dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate (CAS No. 852226-87-0) is a specialized chemical entity with significant relevance in modern pharmaceutical and agrochemical research. Its intricate molecular structure combines a 6-chloropyridine-3-carboxylate moiety with a 1,1-dioxo-1lambda6-thiolan-3-yl group, linked via a carbamoyl bridge. This unique configuration has garnered attention for its potential applications in drug discovery and crop protection formulations.

Recent trends in scientific literature highlight growing interest in sulfone-containing compounds like this molecule, particularly due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its structure-activity relationships (SAR) to optimize performance characteristics. The presence of both chloropyridine and thiolane-1,1-dioxide groups makes this compound particularly interesting for studying molecular interactions in biological systems.

From a synthetic chemistry perspective, the preparation of 852226-87-0 involves sophisticated multi-step organic synthesis protocols. Key challenges include controlling the stereochemistry at the thiolan-3-yl position and achieving high yield in the final esterification step. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound's purity and structural integrity.

In formulation science, this molecule demonstrates interesting physicochemical properties including moderate lipophilicity (logP ~2.8) and good stability in neutral pH conditions. These characteristics make it suitable for various delivery systems currently under investigation. The compound's thermal stability profile has been examined through differential scanning calorimetry, showing decomposition onset above 180°C.

Emerging research directions focus on the compound's potential as a biochemical probe or intermediate for more complex structures. Computational chemistry studies utilizing molecular docking simulations suggest possible interactions with certain enzyme active sites, though experimental validation is ongoing. The scientific community continues to explore its structure-property relationships through systematic modification of its functional groups.

Quality control protocols for CAS 852226-87-0 emphasize rigorous testing for residual solvents and related substances. Modern quality-by-design approaches are being applied to optimize its synthetic route, with particular attention to green chemistry principles. The compound's spectral fingerprints have been thoroughly documented to facilitate identification in complex matrices.

From a regulatory standpoint, proper handling and storage recommendations for this compound follow standard laboratory safety protocols. While not classified as hazardous under current systems, appropriate engineering controls are recommended when working with fine powders. Material safety data sheets provide detailed guidance on personal protective equipment requirements and spill management procedures.

The commercial availability of [(1,1-Dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate has increased in recent years to meet growing research demand. Suppliers typically offer it in various packaging options ranging from milligram quantities for screening purposes to kilogram-scale batches for process development. Current market analysis indicates steady growth in procurement for medicinal chemistry applications.

Future perspectives for this compound include potential optimization of its synthetic route to improve atom economy and reduce environmental impact. Researchers are particularly interested in developing more efficient catalytic methods for key bond-forming steps. The scientific community continues to investigate novel derivatives that might enhance its performance characteristics while maintaining favorable ADME profiles.

In analytical method development, recent advances have enabled more sensitive detection of 852226-87-0 in complex biological matrices. Techniques combining UPLC separation with high-resolution mass spectrometry now allow quantification at nanogram-per-milliliter levels. These advancements support ongoing pharmacokinetic studies and metabolism research involving this compound.

The compound's intellectual property landscape shows several patents covering its synthesis methods and specific applications. Freedom-to-operate analyses are recommended before developing commercial products incorporating this chemical entity. Current patent expiration timelines suggest upcoming opportunities for generic development in relevant application areas.

Environmental fate studies indicate that [(1,1-Dioxo-1lambda6-thiolan-3-yl)(2-methylpropyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate undergoes moderate biodegradation under aerobic conditions. Its ecotoxicological profile has been characterized through standard testing protocols, with results guiding proper waste management procedures. Ongoing research aims to further elucidate its environmental behavior under various conditions.

From a supply chain perspective, the global availability of CAS 852226-87-0 reflects the compound's growing importance in research applications. Major chemical suppliers have established reliable production capabilities, with quality assurance programs ensuring batch-to-batch consistency. Current market dynamics show stable pricing trends for research quantities, with potential volume discounts available for larger procurements.